N-ethyl-2-nitrobenzamide
Overview
Description
“N-ethyl-2-nitrobenzamide” is a chemical compound with the empirical formula C9H10N2O3 . Its molecular weight is 194.19 .
Molecular Structure Analysis
The SMILES string of “N-ethyl-2-nitrobenzamide” is [O-]N+C(NCC)=O)=O . The InChI is 1S/C9H10N2O3/c1-2-10-9(12)7-5-3-4-6-8(7)11(13)14/h3-6H,2H2,1H3,(H,10,12) .Physical And Chemical Properties Analysis
“N-ethyl-2-nitrobenzamide” is a solid . It has a molecular weight of 194.19 .Scientific Research Applications
Nanoparticles and Nanocrystals Synthesis : The complex of N-[ethyl(propan-2-yl)carbamothioyl]-4-nitrobenzamide was used as a precursor for the synthesis of nickel sulfide nanocrystals. These nanocrystals were characterized for their structural properties, indicating potential applications in material science (Saeed et al., 2013).
Quality Control Methods in Anticonvulsants : N-(5-ethyl-[1,3,4]-thiadiazole-2-yl)-2-nitrobenzamide, a derivative of N-ethyl-2-nitrobenzamide, demonstrated significant anticonvulsive activity. This led to the development of quality control techniques for its standardization, indicating its relevance in pharmacology (Sych et al., 2018).
Physicochemical Study for Bioactive Compounds : The physicochemical properties of N-(5-ethyl-1,3,4-thiadiazole-2-yl)-4-nitrobenzamide were studied. The focus was on its solubility, sublimation, and distribution, suggesting its importance in the development of bioactive compounds (Ol’khovich et al., 2017).
Nickel Sulfide Thin Films Formation : Nickel(II) complexes of N-(di-alkyl-carbamothioyl)-4-nitrobenzamide were used as precursors for the deposition of nickel sulfide nanostructured thin films. This application in thin film technology is significant for the development of various electronic and optical devices (Saeed et al., 2013).
Antibacterial Activity : Nickel and copper complexes of N-(R-carbamothioyl)-4-nitrobenzamide were synthesized and displayed greater antibacterial efficacy compared to their ligands. This highlights its potential use in developing new antibacterial agents (Saeed et al., 2010).
Antiarrhythmic Activity : A derivative, N-[2-(1-adamantylamino)-2-oxoethyl]-N-[3-(diethylamino)propyl]-4-nitrobenzamide, showed promising antiarrhythmic activity. This suggests its potential in developing new antiarrhythmic drugs (Likhosherstov et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of N-ethyl-2-nitrobenzamide are currently unknown. This compound is a derivative of benzamide , which is the simplest amide derivative of benzoic acid . .
Pharmacokinetics
Its molecular weight is 194.19 , which suggests it could potentially be absorbed in the gastrointestinal tract if orally administered.
properties
IUPAC Name |
N-ethyl-2-nitrobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O3/c1-2-10-9(12)7-5-3-4-6-8(7)11(13)14/h3-6H,2H2,1H3,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEUCVEVMNSNATL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CC=CC=C1[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70351359 |
Source
|
| Record name | N-ethyl-2-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70351359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-2-nitrobenzamide | |
CAS RN |
945-23-3 |
Source
|
| Record name | N-ethyl-2-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70351359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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